Cas no 1884151-61-4 ((2R)-1-(2,3-Dihydro-1,4-benzodioxin-6-yl)propan-2-amine;hydrochloride)

• Product Name: (2R)-1-(2,3-Dihydro-1,4-benzodioxin-6-yl)propan-2-amine;hydrochloride
• CAS No: 1884151-61-4
• MF: C₁₁H₁₆ClNO₂
• MW: 229.703242301941
• CID: 6440168
• PubChem ID: 137945312
• Update Time: 2025-06-26

(2R)-1-(2,3-Dihydro-1,4-benzodioxin-6-yl)propan-2-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(2,3-Dihydro-1,4-benzodioxin-6-yl)propan-2-amine;hydrochloride
• EN300-6744209
• (2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-amine hydrochloride
• 1884151-61-4

• Inchi： 1S/C11H15NO2.ClH/c1-8(12)6-9-2-3-10-11(7-9)14-5-4-13-10;/h2-3,7-8H,4-6,12H2,1H3;1H/t8-;/m1./s1
• InChI Key： MIEFBXGCPYXUNK-DDWIOCJRSA-N
• SMILES： Cl.O1CCOC2C=CC(=CC1=2)C[C@@H](C)N

Computed Properties

• Exact Mass: 229.0869564g/mol
• Monoisotopic Mass: 229.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Additional information on (2R)-1-(2,3-Dihydro-1,4-benzodioxin-6-yl)propan-2-amine;hydrochloride

Chemical Profile of (2R)-1-(2,3-Dihydro-1,4-benzodioxin-6-yl)propan-2-amine;hydrochloride (CAS No. 1884151-61-4)

(2R)-1-(2,3-Dihydro-1,4-benzodioxin-6-yl)propan-2-amine;hydrochloride, identified by its CAS number 1884151-61-4, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the benzodioxin class, which has garnered considerable attention due to its structural similarity to certain bioactive molecules. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of (2R)-1-(2,3-Dihydro-1,4-benzodioxin-6-yl)propan-2-amine;hydrochloride features a benzodioxin core substituted with a propan-2-amine group at the 1-position. This configuration imparts unique pharmacological properties that have been explored in various preclinical and clinical studies. The stereochemistry at the 2-position, specifically the (R) configuration, plays a crucial role in determining its biological activity and interaction with target enzymes or receptors.

In recent years, benzodioxin derivatives have been studied for their potential applications in treating neurological disorders, inflammation, and infectious diseases. The hydrochloride salt form of this compound has shown promise in modulating certain enzymatic pathways, particularly those involving cytochrome P450 enzymes and monoamine oxidases. These interactions are critical for understanding its pharmacokinetics and potential therapeutic effects.

Recent research has highlighted the importance of stereochemistry in benzodioxin derivatives. Studies indicate that the (R)-configuration at the 2-position enhances binding affinity to specific biological targets compared to its (S)-enantiomer. This observation has led to the development of more potent and selective analogs for therapeutic use. The hydrochloride salt form has been particularly useful in these studies due to its improved pharmacokinetic properties.

The synthesis of (2R)-1-(2,3-Dihydro-1,4-benzodioxin-6-yl)propan-2-amine;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the benzodioxin ring system followed by functionalization with the propan-2-amine group. The final conversion to the hydrochloride salt is crucial for enhancing solubility and stability.

The compound's potential therapeutic applications have been explored in several preclinical models. Studies have demonstrated its efficacy in reducing inflammation and modulating pain signaling pathways. Additionally, its interaction with neurotransmitter systems suggests possible applications in treating mood disorders and cognitive impairments. These findings have generated interest among researchers for further clinical investigation.

The hydrochloride salt form of this compound has several advantages over other formulations. Its enhanced solubility allows for more efficient absorption when administered orally or intravenously. Furthermore, its stability under various storage conditions makes it suitable for industrial-scale production and commercialization. These properties have made it a preferred choice for pharmaceutical companies developing new drug candidates.

Regulatory considerations are an important aspect of developing new pharmaceutical compounds like (2R)-1-(2,3-Dihydro-1,4-benzodioxin-6-yl)propan-2-amine;hydrochloride. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently and meets quality standards required for clinical use. Additionally, toxicological studies are essential to assess its safety profile before human trials can commence.

The future prospects of this compound are promising, with ongoing research focusing on optimizing its pharmacological properties and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate these developments. As our understanding of molecular interactions improves, so does the potential for discovering novel applications for this versatile benzodioxin derivative.